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Compound of Interest

Compound Name: 7-Chloromethyl Drospirenone

CAS No.: 932388-90-4

Cat. No.: B583731

Get Quote

Executive Summary
7-Chloromethyl Drospirenone (CAS 932388-90-4) is a chlorinated steroidal intermediate,

typically encountered as an impurity or precursor in the synthesis of Drospirenone.[1][2][3][4]

Due to its structural classification as both a halogenated alkylating agent and a steroidal

compound, it presents a dual-hazard profile: potential genotoxicity and confirmed reproductive

toxicity.

This guide defines the Standard Operating Procedure (SOP) for the containment, deactivation,

and disposal of 7-Chloromethyl Drospirenone. These protocols are designed for research

and pilot-scale environments to ensure zero environmental release and maximum operator

safety.

Hazard Identification & Risk Assessment
Before disposal can be addressed, the chemical nature of the substance must be understood

to select the correct waste stream.
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Parameter Specification Implications for Disposal

Chemical Class
Chlorinated Steroid / Alkyl

Halide

High Potency (HPAPI)

protocols apply.

Primary Hazard
Reproductive Toxicity

(Presumed)

Must not enter water table;

strict aquatic toxicity controls.

Secondary Hazard Potential Genotoxicity
The chloromethyl moiety (

) is a reactive alkylating group.

Physical State Solid (Off-white powder)
Dust inhalation risk; requires

HEPA filtration.

Solubility
Lipophilic (Soluble in DCM,

DMSO)

Do not flush down drains.

Bioaccumulates.

Critical Safety Note: Treat this substance as a Band 4 or Band 5 Control Banding compound

(OEL < 1

g/m

). All handling must occur within a containment device.

Operational Containment (Pre-Disposal)
Disposal begins at the point of use. You cannot safely dispose of what you have not contained.

[5]

Primary Engineering Control: Powder handling must be performed in a Class II Biosafety

Cabinet (BSC) or a Barrier Isolator.

PPE: Double nitrile gloves (tested for permeation resistance), Tyvek lab coat with wrist seals,

and N95/P100 respiratory protection if outside an isolator.
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Vessel Quenching: Never dispose of "live" reactive intermediates. If the 7-Chloromethyl
Drospirenone is part of a reaction mixture, ensure the alkyl halide functionality is quenched

(typically via nucleophilic substitution or hydrolysis) before transfer to waste, unless the

waste stream is dedicated to reactive halogenated organics.

Disposal Procedures: Step-by-Step
A. Solid Waste (Pure Compound & Contaminated Solids)
Applicability: Expired stocks, weighing boats, contaminated gloves, spill cleanup materials.

Segregation: Do not mix with general lab trash or biohazard waste (unless incinerated).[5]

Use a dedicated Cytotoxic/Genotoxic Waste Bin (often Yellow or Black depending on

regional regulations, e.g., RCRA Hazardous Waste).

Double Bagging: Place solid waste into a clear polyethylene bag (minimum 4 mil thickness).

Seal with tape. Place this bag into a second bag (amber or labeled hazardous waste bag).

Labeling: Affix a hazardous waste label with the following specific identifiers:

Chemical Name: 7-Chloromethyl Drospirenone[1][2][3][4][6]

Hazards: Toxic, Repr.[7] Tox., Aquatic Tox.

Final Disposition:High-Temperature Incineration (>1000°C) is the only acceptable destruction

method. Landfill is strictly prohibited due to groundwater leaching risks.

B. Liquid Waste (Mother Liquors & Solvents)
Applicability: Reaction solvents (DCM, THF), HPLC effluent.

Stream Selection: Segregate into Halogenated Organic Waste.

Reasoning: The presence of the chlorine atom requires this stream to prevent corrosion in

non-halogenated incinerators and to ensure proper scrubbing of HCl gas during

combustion.

Container: Use High-Density Polyethylene (HDPE) or Glass carboys. Avoid metal containers

if the solution is acidic.[8]
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pH Check: Ensure the waste solution is neutral (pH 6-8). If the process involved acidic

cleavage (common in Drospirenone synthesis), neutralize with Sodium Bicarbonate before

capping.

Labeling: Mark as "Halogenated Solvent Waste - Contains Steroidal Impurities."

C. Trace Contamination (Glassware & Surfaces)
Applicability: Flasks, spatulas, bench surfaces.

Deactivation Solution: Prepare a Surfactant/Bleach Solution (10% Sodium Hypochlorite with

1% anionic surfactant).

Mechanism:[9][10][11][12] The bleach acts as an oxidant to degrade the steroid backbone,

while the surfactant solubilizes the lipophilic steroid to allow the bleach to penetrate.

Rinse Protocol:

Rinse glassware inside the fume hood with a small volume of organic solvent

(Acetone/Methanol) first to dissolve the residue. Collect this as Liquid Waste (see Section

B).

Soak the glassware in the Deactivation Solution for 30 minutes.

Final rinse with water (can go to drain only after verification of no residue, otherwise

collect as aqueous waste).

Waste Stream Decision Logic
The following diagram illustrates the decision-making process for segregating 7-Chloromethyl
Drospirenone waste streams to ensure regulatory compliance and safety.
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Waste Generation:
7-Chloromethyl Drospirenone

Physical State?

Solid Waste
(Powder, PPE, Wipes)

Solid

Liquid Waste
(Solvents, HPLC)

Liquid

Double Bag (4 mil poly)
Label: 'Cytotoxic/Genotoxic'

Solvent Type?

FINAL DISPOSAL:
High-Temp Incineration

(>1000°C)

Halogenated Waste Stream
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Stream
(Methanol, Acetone)

No Halogens

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of 7-Chloromethyl Drospirenone
waste.

Emergency Spill Response
In the event of a spill outside of containment:
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Evacuate & Isolate: Clear the immediate area.[8] Allow aerosols to settle (15-30 mins).

PPE Up: Don full PPE (Tyvek suit, double gloves, N95 or PAPR).

Contain: Cover the spill with a specialized Chemo-Spill Mat or absorbent pads. Do not dry

sweep (creates dust).

Deactivate: Wet the area with the Deactivation Solution (Bleach/Surfactant) to prevent dust

generation and initiate degradation.

Collect: Scoop the wet slurry into a hazardous waste container.

Verify: Wipe test the surface to ensure no residue remains.

Regulatory Compliance Summary
Regulation Classification Requirement

EPA (RCRA)
Likely "Characteristic Waste"

(Toxic)

Must be manifested and sent

to a permitted TSDF

(Treatment, Storage, and

Disposal Facility).

OSHA
Hazardous Chemical

(Carcinogen/Repro Tox)

Lab must have a written

Chemical Hygiene Plan (CHP)

addressing this specific agent.

DOT
UN 2811 (Toxic Solid, Organic,

N.O.S.)

Proper shipping name and

packaging group (likely PG II

or III) required for transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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